Cas no 2228255-89-6 (tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate
• CAS No: 2228255-89-6
• MF: C₁₆H₂₆N₂O₃
• MW: 294.389244556427
• CID: 6601602
• PubChem ID: 165668929
• Update Time: 2025-06-09

tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate
• tert-butyl N-[3-amino-2-(3-methoxy-2-methylphenyl)propyl]carbamate
• EN300-1901690
• 2228255-89-6

• Inchi： 1S/C16H26N2O3/c1-11-13(7-6-8-14(11)20-5)12(9-17)10-18-15(19)21-16(2,3)4/h6-8,12H,9-10,17H2,1-5H3,(H,18,19)
• InChI Key： GLAMDAPVAMCAJB-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC=C(C=1C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.19434270g/mol
• Monoisotopic Mass: 294.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate

Introduction to Tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate (CAS No. 2228255-89-6)

Tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate, identified by its CAS number 2228255-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the carbamate class, characterized by the presence of a carbonyl group attached to a nitrogen atom, which is further substituted with an amine group. The structural framework of this molecule incorporates a tert-butyl group, a 3-amino-2-(3-methoxy-2-methylphenyl)propyl side chain, and a phenyl ring with methoxy and methyl substituents. Such a complex arrangement not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The tert-butyl group, a branched alkyl group, is known for its steric hindrance, which can influence the reactivity and selectivity of the compound in various chemical transformations. This feature makes it particularly valuable in the design of chiral auxiliaries and ligands, where precise spatial control over molecular interactions is crucial. The 3-amino-2-(3-methoxy-2-methylphenyl)propyl moiety adds another layer of complexity, introducing both basic and aromatic characteristics to the molecule. The presence of an amine group enhances its potential as a nucleophile or a hydrogen bond acceptor, while the phenyl ring with methoxy and methyl substituents contributes to hydrophobic interactions and electronic modulation.

In recent years, there has been growing interest in carbamate derivatives due to their broad spectrum of biological activities. Carbamates are known for their role as intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Their versatility stems from the ability to undergo various transformations, including hydrolysis, decarboxylation, and nucleophilic substitution reactions. These reactions are fundamental in organic synthesis and are often employed to construct more complex molecular architectures.

One of the most compelling aspects of Tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate is its potential application in drug discovery. The structural features of this compound make it an attractive candidate for further derivatization into bioactive molecules. For instance, the amine group can be functionalized to introduce pharmacophores that interact with biological targets such as enzymes or receptors. Similarly, the phenolic moiety can be modified to enhance solubility or metabolic stability.

Recent studies have highlighted the importance of carbamate-based compounds in developing novel therapeutic agents. For example, carbamates have been explored as inhibitors of carbonic anhydrase, an enzyme involved in various physiological processes including respiration and acid-base balance. Additionally, carbamate derivatives have shown promise as kinase inhibitors due to their ability to mimic ATP binding pockets. The structural diversity inherent in compounds like Tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate allows for the tailoring of properties such as potency, selectivity, and pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct complex aromatic systems efficiently. The use of protective groups is also essential to prevent unwanted side reactions during synthesis.

In terms of applications beyond pharmaceuticals, Tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate could find utility in material science and industrial chemistry. For instance, its structural motifs could be incorporated into polymers or coatings to impart specific functionalities such as adhesion or biodegradability. Furthermore, its reactivity makes it a valuable building block for designing novel catalysts or ligands for asymmetric synthesis.

The growing emphasis on green chemistry has also spurred interest in developing synthetic routes that minimize waste and energy consumption. In this context, catalytic methods that utilize recyclable catalysts or solvent-free conditions are particularly desirable. Such approaches align with the broader goal of sustainable chemical manufacturing and contribute to reducing the environmental footprint of industrial processes.

Future research directions may focus on exploring new derivatives of Tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate through combinatorial chemistry or high-throughput screening techniques. These methods allow for rapid generation and testing of large libraries of compounds, increasing the likelihood of discovering novel bioactive molecules with improved properties. Additionally, computational modeling can play a crucial role in predicting the behavior of these compounds before experimental validation.

The integration of computational tools such as molecular dynamics simulations and quantum mechanical calculations provides insights into the structure-property relationships governing these molecules' behavior. Such information is invaluable for guiding synthetic efforts and optimizing lead compounds for further development. By leveraging both experimental and computational approaches, researchers can accelerate the discovery process significantly.

In conclusion,Tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate (CAS No. 2228255-89-6) represents a promising compound with diverse applications in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features offer opportunities for further innovation through rational drug design and synthetic chemistry advancements. As research continues to uncover new possibilities for this molecule,Tert-butyl N-3-amino-2-(3-methoxy-2-methylphenyl)propylcarbamate is poised to make significant contributions across multiple scientific disciplines.